tert-Butyl (6-phenylimidazo[1,2-a]pyridin-3-yl)carbamate

• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: tert-butyl N-(6-phenylimidazo[1,2-a]pyridin-3-yl)carbamate
• InChI: InChI=1S/C18H19N3O2/c1-18(2,3)23-17(22)20-16-11-19-15-10-9-14(12-21(15)16)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,20,22)
• InChI Key: BFLOFPRONDNWHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CN=C2N1C=C(C=C2)C3=CC=CC=C3

Description

tert-Butyl (6-phenylimidazo[1,2-a]pyridin-3-yl)carbamate: is a synthetic organic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development. The presence of the tert-butyl group and the phenylimidazo[1,2-a]pyridine core makes this compound particularly interesting for various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-Butyl (6-phenylimidazo[1,2-a]pyridin-3-yl)carbamate typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminopyridine with a suitable aldehyde or ketone to form the imidazo[1,2-a]pyridine core.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: tert-Butyl (6-phenylimidazo[1,2-a]pyridin-3-yl)carbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized